Cas no 6903-86-2 (Pyridazino[1,2-a]pyridazine-1,4,6,9-tetrone)

Pyridazino[1,2-a]pyridazine-1,4,6,9-tetrone structure
6903-86-2 structure
Product Name:Pyridazino[1,2-a]pyridazine-1,4,6,9-tetrone
CAS No:6903-86-2
MF:C8H4N2O4
MW:192.128361701965
CID:392336
PubChem ID:15706792
Update Time:2025-04-19

Pyridazino[1,2-a]pyridazine-1,4,6,9-tetrone Chemical and Physical Properties

Names and Identifiers

    • Pyridazino[1,2-a]pyridazine-1,4,6,9-tetrone
    • 6903-86-2
    • DTXSID40577089
    • Inchi: 1S/C8H4N2O4/c11-5-1-2-6(12)10-8(14)4-3-7(13)9(5)10/h1-4H
    • InChI Key: FATUDXWNRBZZRD-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(N2C(C=CC(N21)=O)=O)=O

Computed Properties

  • Exact Mass: 192.01710661g/mol
  • Monoisotopic Mass: 192.01710661g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 74.8Ų
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